N,N'-butane-1,4-diyldifuran-2-carboxamide

• IUPAC Name: N-[4-(furan-2-carbonylamino)butyl]furan-2-carboxamide
• InChI: InChI=1S/C14H16N2O4/c17-13(11-5-3-9-19-11)15-7-1-2-8-16-14(18)12-6-4-10-20-12/h3-6,9-10H,1-2,7-8H2,(H,15,17)(H,16,18)
• InChI Key: RYMKKAKXOHUWJE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCCCCNC(=O)C2=CC=CO2
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

N,N'-butane-1,4-diyldifuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a furan derivative that has a unique structure, making it an interesting target for synthesis and research. In

Scientific Research Applications

N,N'-butane-1,4-diyldifuran-2-carboxamide has potential applications in various fields such as medicine, materials science, and catalysis. In medicine, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. In materials science, it can be used as a building block for the synthesis of novel polymers and materials. In catalysis, it can be used as a ligand for the synthesis of metal complexes with potential applications in catalytic reactions.

Mechanism of Action

The mechanism of action of N,N'-butane-1,4-diyldifuran-2-carboxamide is not fully understood. However, it has been suggested that the compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of specific enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
N,N'-butane-1,4-diyldifuran-2-carboxamide has been shown to exhibit anti-inflammatory and anti-cancer effects in vitro and in vivo. In addition, it has been shown to have low toxicity and high biocompatibility, making it a promising candidate for further research in the field of medicine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-butane-1,4-diyldifuran-2-carboxamide is its ease of synthesis and purification. In addition, it exhibits low toxicity and high biocompatibility, making it suitable for use in biological experiments. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on N,N'-butane-1,4-diyldifuran-2-carboxamide. One direction is to further explore its anti-inflammatory and anti-cancer properties and elucidate its mechanism of action. Another direction is to investigate its potential applications in materials science and catalysis. Finally, further studies are needed to optimize the synthesis method and improve the solubility and stability of the compound for use in biological experiments.

Synthesis Methods

The synthesis of N,N'-butane-1,4-diyldifuran-2-carboxamide involves the reaction of butanediamine with furan-2,5-dicarboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction occurs at room temperature and yields the desired compound in good yield and purity.